N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-(1,3-benzodioxol-5-yl)-2-cyano-3-(4-methoxy-3-propoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C21H20N2O5/c1-3-8-26-19-10-14(4-6-17(19)25-2)9-15(12-22)21(24)23-16-5-7-18-20(11-16)28-13-27-18/h4-7,9-11H,3,8,13H2,1-2H3,(H,23,24)/b15-9-
• InChI Key: WOPWKQWRGGQHIL-DHDCSXOGSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC3=C(C=C2)OCO3)OC
• Isomeric SMILES: CCCOC1=C(C=CC(=C1)/C=C(/C#N)\C(=O)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide, also known as MDMA, is a psychoactive drug that has been widely studied for its potential therapeutic benefits. MDMA has been shown to have a unique mechanism of action that can be useful in treating a range of mental health disorders.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide has been studied extensively for its potential therapeutic benefits in treating a range of mental health disorders, including post-traumatic stress disorder (PTSD), anxiety, and depression. This compound has been shown to increase empathy and reduce fear, which can be useful in psychotherapy sessions. This compound-assisted therapy has been shown to be effective in treating PTSD in clinical trials.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This results in increased feelings of empathy, euphoria, and energy. This compound also activates the oxytocin system, which is involved in social bonding and trust.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The drug increases heart rate, blood pressure, and body temperature. It also causes the release of stress hormones such as cortisol. This compound can cause damage to serotonin neurons in the brain, leading to long-term changes in mood and behavior.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide has several advantages for lab experiments. It is a potent psychoactive drug that can be used to study the effects of serotonin and dopamine on behavior. This compound can also be used to study the neurobiology of social bonding and trust. However, there are limitations to using this compound in lab experiments. The drug is illegal and difficult to obtain for research purposes. There are also ethical concerns about using this compound in animal studies.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-2-cyano-3-(4-methoxy-3-propoxyphenyl)acrylamide. One area of focus is the development of this compound-assisted therapy for mental health disorders. Clinical trials have shown promising results, and further research is needed to determine the optimal dosing and treatment protocols. Another area of focus is the development of new drugs that target the same neurobiological pathways as this compound, but with fewer side effects. Finally, there is a need for more research on the long-term effects of this compound on the brain and behavior.